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Solubility Data Summary

Solvent Solubility
Concentration /
Molarity

Temperature Physical Form Note

DMSO [1] 200
mg/mL

525.76 mM Information
missing (In vitro

assay)

Solid
(reconstituted)

Sonication is
recommended to

dissolve.

Water [1] 10 mg/mL 26.29 mM Information

missing (In vitro
assay)

Solid

(reconstituted)

Sonication is

recommended to
dissolve.

Distilled
Water [2]

20 mg/mL Information
missing

Information
missing

Liquid solution
(sterile-filtered)

Ready-to-use
solution in distilled

water.

Experimental Protocols from Literature

The search results cite a specific study on Trimethoprim's effect in E. coli, which provides a reference for

related cell-based experiments [1] [3].
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Cell Assay Protocol [3]:

Compound: Trimethoprim (TMP), a dihydrofolate reductase inhibitor.
Biological Model: E. coli cells.

Treatment: Cells were treated with Trimethoprim at concentrations of 1.5–3 μg/mL for 1 hour.
Observation & Analysis: The study demonstrated that Trimethoprim causes protein

aggregation and induces the expression of major heat shock proteins (Hsps) - DnaK, DnaJ,
GroEL, ClpB, and IbpA/B - indicating protein misfolding stress. Among these, IbpA/B were most

significantly induced and found to co-aggregate with insoluble proteins.

Mechanism of Action & Experimental Workflow

Based on the search results, the following diagrams illustrate Trimethoprim's antibacterial mechanism and a

general workflow for solubility experiments.

Bacterial Folate Metabolism

Dihydrofolate (DHF)

Tetrahydrofolate (THF)

 DHFR Enzyme

Nucleotide & Protein Synthesis

Trimethoprim Lactate

Inhibits Dihydrofolate Reductase (DHFR)

 Binds to

 Prevents conversion

Click to download full resolution via product page

Diagram 1: Trimethoprim lactate inhibits bacterial DHFR, blocking folate metabolism.
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Diagram 2: Suggested workflow for preparing trimethoprim lactate solutions.

Important Handling and Safety Notes

For Research Use Only: The products and data from these sources are intended for research and
are not for human consumption [1] [3].

Storage: It is recommended to store Trimethoprim lactate powder at -20°C, and ready-made
solutions should be stored at -20°C or lower for long-term stability [1] [2].

Solubility Aid: Sonication is recommended when preparing stock solutions to aid dissolution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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